4,4,4-Trifluoro-3-methyl-1-phenylbutan-1-one
Overview
Description
4,4,4-Trifluoro-3-methyl-1-phenylbutan-1-one is a useful research compound. Its molecular formula is C11H11F3O and its molecular weight is 216.20 g/mol. The purity is usually 95%.
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Scientific Research Applications
Environmental Degradation and Monitoring
Microbial Degradation of Fluorochemicals : Research has explored the microbial degradation pathways of polyfluoroalkyl chemicals, highlighting the environmental fate of compounds containing perfluoroalkyl moieties, like 4,4,4-Trifluoro-3-methyl-1-phenylbutan-1-one. These studies have been critical for understanding how these chemicals, once released into the environment, undergo degradation, leading to perfluoroalkyl carboxylic acids and sulfonic acids. The understanding of microbial degradation pathways can inform the environmental management of fluorochemical pollution (Liu & Avendaño, 2013).
Synthetic Chemistry and Catalysis
Transition Metal-Catalyzed Reactions : The trifluoromethyl group, as found in this compound, plays a significant role in synthetic chemistry. Research has shown that trifluoromethylated compounds are valuable intermediates in transition metal-catalyzed reactions. The electron-withdrawing effect of the trifluoromethyl group enhances the reactivity of these compounds in various organic transformations, including coupling reactions. This highlights the utility of trifluoromethylated compounds in the development of pharmaceuticals and agrochemicals (Hoegermeier & Reissig, 2009).
Development of Chemosensors
Fluorescent Chemosensors : Compounds based on 4-methyl-2,6-diformylphenol have been utilized in the development of fluorescent chemosensors for detecting various analytes. This research underscores the importance of structurally similar compounds to this compound in creating sensitive and selective sensors for environmental monitoring, medical diagnostics, and biochemical research (Roy, 2021).
Properties
IUPAC Name |
1-[3-(trifluoromethyl)phenyl]butan-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11F3O/c1-2-4-10(15)8-5-3-6-9(7-8)11(12,13)14/h3,5-7H,2,4H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLROVMGGICDDJG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)C1=CC(=CC=C1)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11F3O | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.20 g/mol | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1705-16-4 | |
Record name | 1-[3-(Trifluoromethyl)phenyl]-1-butanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1705-16-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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